Cas no 89167-81-7 (1-cyano-N-methylmethanesulfonamide)

• Product Name: 1-cyano-N-methylmethanesulfonamide
• CAS No: 89167-81-7
• MF: C₃H₆N₂O₂S
• MW: 134.156939029694
• MDL: MFCD16109512
• CID: 4664087
• PubChem ID: 21709128
• Update Time: 2025-05-19

1-cyano-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-cyano-N-methylmethanesulfonamide

• MDL： MFCD16109512
• Inchi： 1S/C3H6N2O2S/c1-5-8(6,7)3-2-4/h5H,3H2,1H3
• InChI Key： YPMBYTYHUVEANE-UHFFFAOYSA-N
• SMILES： C(C#N)S(NC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-cyano-N-methylmethanesulfonamide

Professional Introduction to 1-Cyano-N-methylmethanesulfonamide (CAS No. 89167-81-7)

1-Cyano-N-methylmethanesulfonamide, with the chemical formula C₄H₆N₂O₂S and CAS number 89167-81-7, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules and intermediates. The presence of both a cyano group and a methylsulfonamide moiety makes it a versatile building block for various chemical transformations, enabling researchers to explore novel pharmacophores and therapeutic strategies.

The synthesis of 1-cyano-N-methylmethanesulfonamide involves a series of well-defined chemical reactions that highlight its utility in organic synthesis. The process typically begins with the reaction of methylsulfonyl chloride with cyanamide, followed by N-methylation to introduce the methyl group at the nitrogen atom. This stepwise approach not only demonstrates the compound's adaptability but also underscores its role in constructing more complex molecules. The reaction conditions are carefully optimized to ensure high yield and purity, making it a reliable starting material for further derivatization.

In recent years, 1-cyano-N-methylmethanesulfonamide has been explored in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The cyano group can be further functionalized to introduce additional pharmacophoric elements, while the methylsulfonamide moiety provides a stable scaffold for drug design.

One of the most compelling aspects of 1-cyano-N-methylmethanesulfonamide is its potential in medicinal chemistry. The compound's ability to undergo diverse chemical transformations allows for the creation of structurally diverse libraries of compounds, which can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify lead compounds that exhibit promising therapeutic effects. This approach has led to the discovery of several novel drug candidates that are currently undergoing further investigation.

The role of 1-cyano-N-methylmethanesulfonamide in drug development is further highlighted by its application in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor stability and bioavailability. The compound's structural framework provides an excellent platform for creating peptidomimetics that target specific biological pathways. By incorporating modified amino acid residues or alternative linkages, researchers can develop molecules with improved pharmacokinetic properties.

Advances in computational chemistry have also played a significant role in understanding the potential applications of 1-cyano-N-methylmethanesulfonamide. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into the design of more effective drugs by identifying key binding interactions and optimizing molecular properties. The integration of experimental data with computational methods has enhanced our understanding of how this compound can be utilized in drug discovery.

The environmental impact of 1-cyano-N-methylmethanesulfonamide is another area of interest. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to develop more eco-friendly methods for producing this compound, ensuring that its use aligns with global efforts to promote sustainability in chemical manufacturing. These efforts not only enhance efficiency but also contribute to reducing the environmental footprint of pharmaceutical production.

In conclusion, 1-cyano-N-methylmethanesulfonamide (CAS No. 89167-81-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthesizing bioactive molecules. The compound's applications span from kinase inhibitors to peptidomimetics, highlighting its versatility in addressing various therapeutic challenges. As research continues to evolve, 1-cyano-N-methylmethanesulfonamide is expected to play an increasingly important role in discovering novel treatments for human diseases.